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Compound of Interest

Compound Name: 1-Chloro-3-methoxyisoquinoline

CAS No.: 16535-95-8

Cat. No.: B3108417

Get Quote

Topic: 1-Chloro-3-methoxyisoquinoline Proper Disposal Procedures

Executive Summary: Immediate Action Protocol
1-Chloro-3-methoxyisoquinoline (CAS: 16535-95-8) is a halogenated heterocyclic compound

used primarily as a building block in medicinal chemistry.[1][2] Proper disposal is critical due to

its potential for aquatic toxicity and the formation of hazardous combustion byproducts (HCl,

NOx).[3]

Disposal Method: High-temperature incineration via a licensed hazardous waste contractor.

Drain Disposal:STRICTLY PROHIBITED.[2]

Trash Disposal:STRICTLY PROHIBITED.

Waste Stream: Segregate as "Solid Hazardous Waste (Halogenated)" or "Liquid Hazardous

Waste (Halogenated)" depending on the state.[1][2]
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Understanding the physicochemical properties is the first step in safe waste characterization.

This compound is a solid at room temperature but is often handled in organic solutions.[1][2]

Property Data Relevance to Disposal

CAS Number 16535-95-8
Unique identifier for waste

manifests.[1][2]

Molecular Formula C₁₀H₈ClNO

Contains Chlorine and

Nitrogen; incineration requires

scrubbers.[1]

Physical State Solid (Crystalline/Powder)
Must be disposed of as solid

waste unless dissolved.[1][2]

Solubility
Soluble in DMSO, DCM,

Methanol

Liquid waste will likely be

organic solvent-based.[2]

GHS Hazards
H315 (Skin Irrit.), H319 (Eye

Irrit.), H335 (Resp.[2][4] Irrit.)

Requires PPE during handling;

treat as toxic.[1][2][5][6]

Reactivity
Incompatible with strong

oxidizers

Do not mix with nitric acid or

peroxides in waste drums.[1]

Expert Insight: The presence of the chlorine atom at the C1 position activates the isoquinoline

ring. While this makes it a useful electrophile in synthesis, it also implies that the compound can

hydrolyze or react exothermically under basic conditions. Never add this waste to basic

aqueous waste streams to avoid uncontrolled hydrolysis or precipitation.

Step-by-Step Disposal Workflows
Scenario A: Disposal of Pure Solid Reagent
Applicable for: Expired shelf product, excess weighed powder, or spill cleanup residues.[2]
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Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar with a

screw-top lid.[1]

Labeling: Affix a hazardous waste label immediately.

Constituents: Write "1-Chloro-3-methoxyisoquinoline (Solid)".

Hazard Checkbox: Check "Toxic" and "Irritant".[2]

Segregation: Place the sealed container into the Solid Hazardous Waste satellite

accumulation area.

Critical: Do not bulk this with "oxidizing solids" or "reactive metals".[1] Keep it with general

organic solids.

Scenario B: Disposal of Reaction Mixtures (Liquid)
Applicable for: Mother liquors, filtrates, or stock solutions (e.g., in DCM or DMSO).[2]

Solvent Identification: Determine the primary solvent.[2]

If Halogenated (e.g., DCM, Chloroform): Use the Halogenated Solvent waste stream.[2]

If Non-Halogenated (e.g., Methanol, DMSO): You must still classify this as Halogenated

Waste because the solute (1-Chloro-3-methoxyisoquinoline) contains chlorine.[2]

Bulking: Pour into the designated "Halogenated Organic Waste" carboy.

Why? Most incinerators require separation of halogenated vs. non-halogenated waste to

manage corrosion and emissions. Mixing a chlorinated solute into a non-halogenated

drum can contaminate the entire drum, leading to higher disposal costs or regulatory fines.

Documentation: Log the approximate concentration on the waste log sheet attached to the

carboy.

Scenario C: Contaminated Debris
Applicable for: Gloves, weigh boats, paper towels from spill cleanup.[2]
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Bagging: Place items in a clear, heavy-duty polyethylene bag (minimum 4 mil thickness).

Secondary Containment: If the debris is wet with solvent, double-bag to prevent vapor

release.[2]

Disposal: Tie off the bag and place it in the Solid Hazardous Waste drum/box.

Visual Decision Matrix: Waste Segregation Logic
The following diagram illustrates the decision-making process for segregating 1-Chloro-3-
methoxyisoquinoline waste to ensure compliance and safety.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.achemblock.com/t93750-1-chloro-3-methoxy-isoquinoline.html
https://www.benchchem.com/product/b3108417/docs?utm_src=pdf-body#1-chloro-3-methoxyisoquinoline-proper-disposal-procedures
https://www.benchchem.com/product/b3108417/docs?utm_src=pdf-body#1-chloro-3-methoxyisoquinoline-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3108417?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation:
1-Chloro-3-methoxyisoquinoline

What is the physical state?

Solid
(Powder, Crystals, Spill Debris)

Solid

Liquid
(Solution, Mother Liquor)

Liquid

Place in Wide-Mouth
HDPE/Glass Jar

Is the solvent Halogenated?
(e.g., DCM vs. DMSO)

Label: 'Hazardous Waste'
Constituent: 1-Chloro-3-methoxyisoquinoline

Hazards: Toxic, Irritant

Stream: Halogenated Solvents
(Critical: Solute is chlorinated)

Yes (DCM, etc.) No (DMSO, MeOH)

Transfer to EHS/Disposal Contractor
Method: Incineration

Click to download full resolution via product page

Caption: Segregation logic for 1-Chloro-3-methoxyisoquinoline. Note that liquid waste

defaults to the "Halogenated" stream regardless of the solvent due to the chlorine atom on the

solute.
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Regulatory Compliance & Documentation
EPA Waste Codes (USA)
While 1-Chloro-3-methoxyisoquinoline is not explicitly listed on the EPA "P" (Acutely Toxic)

or "U" (Toxic) lists by name, it must be characterized by its properties.[1][2]

Characteristic Waste: If the waste solution is flammable (e.g., in Methanol), it carries the

D001 code.[2]

Halogenated Solvents: If dissolved in spent methylene chloride, it falls under F002.[2]

Generator Knowledge: As a researcher, you must apply "Generator Knowledge" to classify

the waste.[2] The default safest classification for the pure solid is Non-RCRA Regulated

Hazardous Waste (unless toxicity data proves otherwise), but it must be incinerated.

Manifest Description
When filling out internal waste tags or external manifests:

Proper Shipping Name: Waste Toxic Solid, Organic, n.o.s. (1-Chloro-3-
methoxyisoquinoline)

UN Number: UN 2811 (Generic for toxic organic solids) - Verify with your EHS officer based

on specific concentration.[1][2]

Emergency Procedures: Spills & Exposure
Small Spill (< 5g solid or < 100mL solution):

Evacuate: Clear the immediate area of non-essential personnel.

PPE: Don nitrile gloves (double glove recommended), safety goggles, and a lab coat.[2]

Wear a dust mask (N95) if powder is loose.[2]

Containment:

Solid: Gently cover with wet paper towels to prevent dust, then scoop into a waste jar.[2][6]
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Liquid: Absorb with vermiculite or spill pads.[1][2]

Clean: Wipe the surface with soap and water; dispose of all wipes as hazardous waste.[2]

Exposure:

Skin: Wash with soap and water for 15 minutes.[2][7]

Eyes: Rinse immediately at an eyewash station for 15 minutes.

Inhalation: Move to fresh air immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1-Chloro-3-methylisoquinoline | C10H8ClN | CID 640958 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 1-chloro-3-methoxy-isoquinoline 97% | CAS: 16535-95-8 | AChemBlock [achemblock.com]

3. riskassess.com.au [riskassess.com.au]

4. assets.thermofisher.com [assets.thermofisher.com]

5. files.dep.state.pa.us [files.dep.state.pa.us]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-3-methyl-isoquinoline
https://www.achemblock.com/t93750-1-chloro-3-methoxy-isoquinoline.html
https://www.achemblock.com/t93750-1-chloro-3-methoxy-isoquinoline.html
https://www.achemblock.com/t93750-1-chloro-3-methoxy-isoquinoline.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL17831~~PDF~~MTR~~CGV4~~EN~~2025-09-08%2004:19:50~~1-Chloroisoquinoline~~
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-3-methyl-isoquinoline
https://www.achemblock.com/t93750-1-chloro-3-methoxy-isoquinoline.html
https://www.benchchem.com/product/b3108417/docs?utm_src=pdf-body#1-chloro-3-methoxyisoquinoline-proper-disposal-procedures
https://www.achemblock.com/t93750-1-chloro-3-methoxy-isoquinoline.html
https://www.sigmaaldrich.com/US/en/product/lifechemicalsinc/lifh580e194d
https://its.uark.edu/_resources/js/pannellum/pannellum.htm?config=/%5C/1mage.sbs/d/rlbuyriwcll
https://mfa.gov.by/ru/404/
https://www.benchchem.com/product/B3108417
https://pubchem.ncbi.nlm.nih.gov/compound/16535-95-8
https://www.achemblock.com/t93750-1-chloro-3-methoxy-isoquinoline.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-3-methyl-isoquinoline
https://www.achemblock.com/t93750-1-chloro-3-methoxy-isoquinoline.html
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.achemblock.com/t93750-1-chloro-3-methoxy-isoquinoline.html
https://ehs.wisc.edu/
https://www.achemblock.com/t93750-1-chloro-3-methoxy-isoquinoline.html
https://www.benchchem.com/product/b3108417?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-3-methyl-isoquinoline
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-3-methyl-isoquinoline
https://www.achemblock.com/t93750-1-chloro-3-methoxy-isoquinoline.html
https://www.riskassess.com.au/docs/DisposalOfChemicalWastes.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL19946~~PDF~~MTR~~CGV4~~EN~~2025-10-24%2020:29:04~~7-Bromo-1-chloroisoquinoline~~
https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/89.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3108417?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. pdf.benchchem.com [pdf.benchchem.com]

7. assets.thermofisher.com [assets.thermofisher.com]

8. 1-chloro-3-methoxyisoquinoline | 16535-95-8 [sigmaaldrich.com]

9. Pannellum [its.uark.edu]

10. mfa.gov.by [mfa.gov.by]

11. benchchem.com [benchchem.com]

To cite this document: BenchChem. [1-Chloro-3-methoxyisoquinoline proper disposal
procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3108417/docs#1-chloro-3-methoxyisoquinoline-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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